N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide

• IUPAC Name: N-(1,2-dihydroacenaphthylen-5-yl)-1H-1,2,4-triazole-5-carboxamide
• InChI: InChI=1S/C15H12N4O/c20-15(14-16-8-17-19-14)18-12-7-6-10-5-4-9-2-1-3-11(12)13(9)10/h1-3,6-8H,4-5H2,(H,18,20)(H,16,17,19)
• InChI Key: FEEVIGXRUIINNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)NC(=O)C4=NC=NN4
• Molecular Formula: C15H12N4O
• Molecular Weight: 264.28 g/mol

Description

N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide, also known as DAC, is a novel compound with potential applications in scientific research. DAC is a triazole-based compound that has been synthesized using various methods. Its unique chemical structure has led to its investigation in various scientific fields, including biochemistry, pharmacology, and medicinal chemistry. In

Scientific Research Applications

N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide has been investigated for its potential applications in various scientific fields. In biochemistry, it has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes play a role in the breakdown of acetylcholine, a neurotransmitter that is involved in various physiological processes, including memory and muscle contraction. Inhibition of these enzymes may have potential therapeutic applications in the treatment of Alzheimer's disease and other neurological disorders.
In pharmacology, N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to have antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. Its mechanism of action involves the inhibition of DNA topoisomerase II, an enzyme that is involved in DNA replication and cell division. N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide has also been investigated for its potential use as an antifungal and antibacterial agent.

Mechanism of Action

The mechanism of action of N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide involves its interaction with various enzymes and proteins. Inhibition of acetylcholinesterase and butyrylcholinesterase leads to an increase in acetylcholine levels, which can improve cognitive function and memory. Inhibition of DNA topoisomerase II leads to the accumulation of DNA damage, which can trigger apoptosis or cell death in cancer cells.
Biochemical and Physiological Effects
N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide has been shown to have various biochemical and physiological effects. Inhibition of acetylcholinesterase and butyrylcholinesterase can lead to an increase in acetylcholine levels, which can improve cognitive function and memory. Inhibition of DNA topoisomerase II can lead to the accumulation of DNA damage, which can trigger apoptosis or cell death in cancer cells. N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide in lab experiments is its unique chemical structure, which allows for the investigation of its interactions with various enzymes and proteins. Its potential applications in biochemistry, pharmacology, and medicinal chemistry make it a versatile compound for scientific research. However, one of the limitations of using N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the investigation of N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide. One potential direction is the development of N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide analogs with improved solubility and bioavailability. Another direction is the investigation of N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide's potential applications in other scientific fields, including materials science and nanotechnology. Additionally, further research is needed to fully understand the mechanism of action of N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide and its potential therapeutic applications in the treatment of various diseases and disorders.

Synthesis Methods

N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide can be synthesized using various methods. One of the most common methods involves the reaction of 5-acenaphthenone with hydrazine hydrate to form 1,2-dihydro-5-acenaphthylenyl hydrazine. This intermediate is then reacted with triazole-3-carboxylic acid to form N-(1,2-dihydro-5-acenaphthylenyl)-1H-1,2,4-triazole-3-carboxamide. Other methods involve the use of different starting materials and reagents, including 5-acenaphthenone oxime and 1,2,4-triazole-3-carboxylic acid hydrazide.